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Compound of Interest

Compound Name: 4-Methyl-2-nitrophenol

Cat. No.: B7767295

An In-Depth Technical Guide to the Physical Properties of 2-Nitro-p-cresol

Introduction

2-Nitro-p-cresol, systematically known as 4-methyl-2-nitrophenol, is an important organic
compound with the chemical formula C7H7NOs.[1] It serves as a critical intermediate in the
synthesis of a variety of products, including dyes, pesticides, and other specialized organic
chemicals.[1][2][3] For researchers, scientists, and professionals in drug development, a
thorough understanding of its physical properties is paramount for its safe handling, application
in synthetic pathways, and for the characterization of its derivatives. This guide provides a
detailed examination of the core physical properties of 2-nitro-p-cresol, grounded in established
experimental data and methodologies.

Chemical Structure

The molecular architecture of 2-nitro-p-cresol consists of a p-cresol (4-methylphenol) backbone
with a nitro group (-NOz2) positioned ortho to the hydroxyl group (-OH). This specific
arrangement of functional groups dictates its chemical reactivity and physical behavior.

Caption: Workflow for Melting Point Determination.

Protocol 2: Qualitative Solubility Assessment

This protocol establishes the solubility profile of 2-nitro-p-cresol in various solvents, which is
essential for designing extraction and crystallization procedures.
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Objective: To determine if 2-nitro-p-cresol is soluble, partially soluble, or insoluble in water and
common organic solvents.

Methodology:

e Solvent Preparation: Label separate test tubes for each solvent to be tested (e.g., deionized
water, ethanol, hexane). Add 1 mL of each solvent to its respective tube. [4]2. Sample
Addition: Add a small, consistent amount of 2-nitro-p-cresol (approx. 25 mg) to each test
tube. [5]3. Mixing: Vigorously stir or shake each tube for 60 seconds to ensure maximum
interaction between the solute and solvent. [4]4. Observation: After allowing the tubes to
stand for 30 seconds, observe the contents. [6] * Soluble: The solid completely dissolves,
leaving a clear solution.

o Partially Soluble: Some of the solid dissolves, but undissolved particles remain.
o Insoluble: The solid does not appear to dissolve at all.

o Acid-Base Test: For the aqueous solution, the test can be extended by checking the pH with
litmus or pH paper to confirm its acidic nature. [7]Further tests with 5% NaOH and 5%
NaHCOs solutions can be used to confirm its classification as a weak organic acid. [5][7]

Spectroscopic Data for Structural Confirmation

While a full spectral analysis is beyond the scope of this guide, key spectroscopic data are
used to confirm the identity of 2-nitro-p-cresol.

e Infrared (IR) Spectroscopy: The IR spectrum of 2-nitro-p-cresol will show characteristic
absorption bands for the O-H stretch of the phenol, aromatic C-H stretches, C=C stretches of
the aromatic ring, and strong asymmetric and symmetric stretches for the N-O bonds of the
nitro group. [8][9]* *H NMR Spectroscopy: The proton NMR spectrum provides definitive
structural information. It will show distinct signals for the aromatic protons, the phenolic
hydroxyl proton, and the methyl protons, with chemical shifts and coupling patterns
consistent with the substituted aromatic ring. [10][11]

Safety and Handling Considerations
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Due to its hazardous nature, strict safety protocols must be followed when working with 2-nitro-
p-cresol.

 Toxicity: The compound is toxic by ingestion, inhalation, and skin absorption. [2][3]All
handling should be performed in a chemical fume hood. [12]* Personal Protective Equipment
(PPE): Appropriate PPE, including safety goggles, gloves, and a lab coat, is mandatory.
[1]For operations with a risk of aerosol generation, a NIOSH-approved respirator should be
used. [12]* Incompatibilities: 2-nitro-p-cresol should be stored away from strong oxidizing
agents, strong bases, acid chlorides, and acid anhydrides to prevent vigorous or explosive
reactions. [12][13]* First Aid: In case of contact, immediately flush skin or eyes with copious
amounts of water for at least 15 minutes and seek medical attention. [1]If ingested, do not
induce vomiting; rinse the mouth with water and seek immediate medical advice. [1][12]

Conclusion

The physical properties of 2-nitro-p-cresol are a direct reflection of its molecular structure. Its
defined melting and boiling points, characteristic solubility profile, and weak acidity are all
critical parameters that inform its practical application and safe handling in a research and
development setting. The experimental protocols detailed herein provide a framework for the
reliable and accurate determination of these properties, ensuring scientific integrity and
reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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